Cas no 890091-87-9 (tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate)

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate structure
890091-87-9 structure
Product Name:tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
CAS No:890091-87-9
MF:C12H17N3O3
MW:251.281682729721
MDL:MFCD07757616
CID:714416
PubChem ID:5200287
Update Time:2025-04-19

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-hydroxy-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
    • 6-N-BOC-5,6,7,8-TETRAHYDRO-PYRIDO[4,3-C]PYRIDAZIN-3-OL
    • Pyrido[4,3-c]pyridazine-6(2H)-carboxylicacid, 3,5,7,8-tetrahydro-3-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 3-oxo-2,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6-carboxylate
    • 3-Oxo-3,5,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
    • tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
    • CEWAOXZXQMSMQT-UHFFFAOYSA-N
    • Z979048888
    • Tert-butyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate
    • SB39655
    • CS-0136417
    • EN300-62027
    • DTXSID80409431
    • MFCD07757616
    • AKOS016846002
    • AT30772
    • SBB012871
    • 3-Hydroxy-7,8-dihydro-5H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
    • AKOS001840161
    • Pyrido[4,3-c]pyridazine-6(2H)-carboxylic acid, 3,5,7,8-tetrahydro-3-oxo-, 1,1-dimethylethyl ester
    • 890091-87-9
    • F8880-5359
    • DB-369328
    • MDL： MFCD07757616
    • Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-9-8(7-15)6-10(16)14-13-9/h6H,4-5,7H2,1-3H3,(H,14,16)
    • InChI Key： CEWAOXZXQMSMQT-UHFFFAOYSA-N
    • SMILES： O(C(N1CC2=CC(NN=C2CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 251.12700
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 75.55000
  • LogP: 1.41330

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Security Information

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Pricemore >>

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tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:890091-87-9)tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
Order Number:A1044800
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:18
Price ($):2849.0
Email:sales@amadischem.com

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890091-87-9 (tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate) Related Products

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Amadis Chemical Company Limited
(CAS:890091-87-9)tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
A1044800
Purity:99%
Quantity:5g
Price ($):2849.0
Email